Cas no 33284-54-7 (2,3,5,6-Tetrachlorobiphenyl)

• Product Name: 2,3,5,6-Tetrachlorobiphenyl
• CAS No: 33284-54-7
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 305671
• PubChem ID: 36402
• Update Time: 2025-08-03

2,3,5,6-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3,5,6-tetrachloro-
• 2,3,5,6,-Tetrachlorobiphenyl
• 1,2,4,5-tetrachloro-3-phenylbenzene
• 2.3.5.6-Tetrachlorobiphenyl
• 2.3.5.6-Tetrachlorobiphenyl Solution
• 1,1'-Biphenyl,2,3,5,6-tetrachloro
• 2,3,3',4'-TETRACHLOROBIPHENYL
• 2,3,5,6-Tetrachlor-biphenyl
• 3-Fluoro-2,3,5,6-tetrachlorobiphenyl100µg
• Biphenyl,2,3,5,6-tetrachloro
• PCB 65
• F7XE9G6462
• 33284-54-7
• UNII-F7XE9G6462
• Q27115919
• 2,3,5,6-TETRACHLORO-1,1'-BIPHENYL
• InChI=1/C12H6Cl4/c13-8-6-9(14)12(16)10(11(8)15)7-4-2-1-3-5-7/h1-6
• SCHEMBL2936378
• DTXCID6038665
• 1,1'-Biphenyl, 2,3,5,6-tetrachloro-; Biphenyl, 2,3,5,6-tetrachloro- (7CI,8CI); 2,3,5,6-Tetrachloro-1,1'-biphenyl; 2,3,5,6-Tetrachlorobiphenyl; PCB 65; 2,3,5,6-TetraCB
• CHEBI:34224
• 2,3,5,6-Tetrachlorobiphenyl
• 1,1'-Biphenyl, 2,3,5,6-tetrachloro-
• DTXSID0074136
• PCB No. 65 10 microg/mL in Isooctane
• 2,3,5,6-Tetracb
• CS-0451175
• BLAYIQLVUNIICD-UHFFFAOYSA-N
• Biphenyl, 2,3,5,6-tetrachloro-
• 2,3,5,6-Tetrachlorbiphenyl
• DB-239447

• Inchi： 1S/C12H6Cl4/c13-8-6-9(14)12(16)10(11(8)15)7-4-2-1-3-5-7/h1-6H
• InChI Key： BLAYIQLVUNIICD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1C1C=CC=CC=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.4420 (rough estimate)
• Melting Point: 79°C
• Boiling Point: 374.95°C (rough estimate)
• Flash Point: 162.1
• Refractive Index: 1.6120 (rough estimate)
• PSA: 0.00000
• LogP: 5.96720

Related Categories

• Other Chemical Reagents

Additional information on 2,3,5,6-Tetrachlorobiphenyl

2,3,5,6-Tetrachlorobiphenyl (CAS No. 33284-54-7): Properties, Applications, and Environmental Impact

2,3,5,6-Tetrachlorobiphenyl (CAS No. 33284-54-7) is a chlorinated organic compound belonging to the polychlorinated biphenyl (PCB) family. This compound, characterized by four chlorine atoms attached to the biphenyl structure, has garnered significant attention due to its persistence in the environment and potential ecological effects. Researchers and industries often search for terms like "PCB toxicity," "chlorinated biphenyl uses," and "environmental degradation of PCBs" to understand its implications. This article delves into the chemical properties, historical applications, and modern research trends surrounding this compound.

The molecular formula of 2,3,5,6-Tetrachlorobiphenyl is C₁₂H₆Cl₄, with a molecular weight of 291.98 g/mol. Its structure features chlorine atoms at the 2, 3, 5, and 6 positions, which influence its physical and chemical behavior. This configuration makes it less volatile compared to lower-chlorinated PCBs, a fact often highlighted in studies on "PCB vapor pressure" and "environmental partitioning." The compound's low water solubility and high lipophilicity contribute to its bioaccumulation potential, a topic frequently searched in relation to "food chain contamination" and "wildlife exposure to PCBs."

Historically, 2,3,5,6-Tetrachlorobiphenyl was utilized in industrial applications such as dielectric fluids, plasticizers, and heat transfer systems. However, growing awareness of its environmental persistence led to stricter regulations. Today, searches for "PCB alternatives" and "green chemistry solutions" reflect the shift toward sustainable materials. Analytical methods like gas chromatography-mass spectrometry (GC-MS) are commonly employed to detect this compound, as evidenced by queries such as "how to test for PCBs in soil" and "PCB detection limits."

Environmental scientists emphasize the compound's role in long-range transport, as it can migrate through air and water currents. This phenomenon, often termed "global distillation," explains its presence in remote regions like the Arctic. Public interest in "indoor PCB exposure" and "PCB remediation techniques" has surged, particularly in older buildings where PCB-containing materials may still exist. Innovative approaches such as bioremediation and advanced oxidation processes are being explored to address contamination.

Recent studies focus on the structure-activity relationship of 2,3,5,6-Tetrachlorobiphenyl, investigating how its chlorine substitution pattern affects interactions with biological systems. Searches for "PCB metabolism pathways" and "enzyme inhibition by PCBs" underscore the scientific community's efforts to unravel its biochemical impact. Additionally, the compound's inclusion in environmental monitoring programs aligns with global initiatives to track persistent organic pollutants (POPs).

In conclusion, 2,3,5,6-Tetrachlorobiphenyl remains a compound of significant interest due to its environmental legacy and scientific complexity. While its industrial use has declined, research into its behavior, detection, and mitigation continues to evolve. Keywords like "PCB-free products" and "eco-friendly insulation materials" highlight society's ongoing transition toward safer alternatives, ensuring a balance between technological progress and environmental stewardship.